Cas no 16789-98-3 (1-Deamino-8-D-arginine-vasopressin diacetate)

1-Deamino-8-D-arginine-vasopressin diacetate Properties

Names and Identifiers

• Desmopressin acetate
• 3-MERCAPTOPROPIONYL-TYR-PHE-GLN-ASN-CYS-PRO-D-ARG-GLY-NH2 ACETATE SALT
• DDAVP ACETATE
• [DEAMINO-CYS1,D-ARG8]-VASOPRESSIN ACETATE SALT
• DESMOPRESSIN MONOACETATE
• Desmopressin
• 1-(3-mercaptopropionic acid)-8-d-arginine-vasopressin diacetate
• 1-deamino-8-d-arginine-vasopressin diacetate
• ddavp
• LKT Desmopressin
• Desmopressin (ADH)
• DESMORESSIN ACETATE
• DDAVP, Desmopressin
• DesMopressin (diacetate)
• DESMOPRESSIN ACETATE SALT
• Desmopressin diacetate
• Desmopressin Acetate(1:2)
• acetic acid; N-[1-[(2-amino-2-oxoethyl)amino]-5-(diaminometh
• Desmopressin diacetate anhydrous
• UNII-242K8LE2BC
• 242K8LE2BC
• Glycinamide, N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-phenylalanyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-D-arginyl-, cyclic (1-->5)-disulfide, acetate (1:2)
• (S)-1-((4R,7S,10S,13S,16S)-7-(2-Amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-(4-hydroxybenzyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl)-N-((R)-1-((2-amino-2-oxoethyl)amino)-5-guanidino-1-oxopentan-2-yl)pyrrolidine-2-carboxamide diacetate
• acetic acid;(2S)-N-[(2R)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-1-[(4R,7S,10S,13S,16S)-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-benzyl-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• DESMOPRESSIN DIACETATE [WHO-DD]
• 1-(3-MERCAPTOPROPIONIC ACID)-8-D-ARGININE-VASOPRESSIN DIACETATE (SALT)
• 16789-98-3
• Vasopressin, 1-(3-mercaptopropanoic acid)-8-D-arginine-, diacetate (salt)
• Q27253805
• bis(acetic acid); desmopressin
• 1-Deamino-8-D-arginine-vasopressin diacetate
• AT41850
• 1-(3-Mercaptopropionic acid)-8-D-arginine-vasopressin diacetate
• DDAVP
• DESMOPRESSIN ACETATE
• +Expand

• MDL： N/A
• InChIKey： GNASTRMPURYAFJ-UHFFFAOYSA-N
• Inchi： 1S/C46H64N14O12S2.2C2H4O2/c47-35(62)15-14-29-40(67)58-32(22-36(48)63)43(70)59-33(45(72)60-18-5-9-34(60)44(71)56-28(8-4-17-52-46(50)51)39(66)53-23-37(49)64)24-74-73-19-16-38(65)54-30(21-26-10-12-27(61)13-11-26)41(68)57-31(42(69)55-29)20-25-6-2-1-3-7-25;2*1-2(3)4/h1-3,6-7,10-13,28-34,61H,4-5,8-9,14-24H2,(H2,47,62)(H2,48,63)(H2,49,64)(H,53,66)(H,54,65)(H,55,69)(H,56,71)(H,57,68)(H,58,67)(H,59,70)(H4,50,51,52);2*1H3,(H,3,4)
• SMILES： S1C([H])([H])C([H])(C(N2C([H])([H])C([H])([H])C([H])([H])C2([H])C(N([H])C([H])(C(N([H])C([H])([H])C(N([H])[H])=O)=O)C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=O)=O)N([H])C(C([H])(C([H])([H])C(N([H])[H])=O)N([H])C(C([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C(C([H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])C(C([H])(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])O[H])N([H])C(C([H])([H])C([H])([H])S1)=O)=O)=O)=O)=O.O([H])C(C([H])([H])[H])=O.O([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 1188.46976
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 19
• Monoisotopic Mass: 1188.469
• Heavy Atom Count: 82
• Complexity: 2070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 1001
• Surface Charge: 0
• Topological Polar Surface Area: 563

Experimental Properties

• LogP: 1.70530
• PSA: 512.51
• Color/Form: Colorless clear liquid.
• Solubility: Not determined
• Density: 1.56